Cas no 6881-54-5 (Phosphonic acid,P-acetyl-)

• Product Name: Phosphonic acid,P-acetyl-
• CAS No: 6881-54-5
• MF: C₂H₅O₄P
• MW: 124.032461881638
• CID: 521323
• PubChem ID: 81311
• Update Time: 2025-04-19

Phosphonic acid,P-acetyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-acetyl-
• acetylphosphonic acid
• Phosphonic acid, acetyl-
• 6881-54-5
• NS00045211
• EINECS 229-984-1
• Acetylphosphorsaure
• SCHEMBL444175
• DTXSID50988521

• Inchi： 1S/C2H5O4P/c1-2(3)7(4,5)6/h1H3,(H2,4,5,6)
• InChI Key： TYVWLCJTWHVKRD-UHFFFAOYSA-N
• SMILES： P(C(C)=O)(=O)(O)O

Computed Properties

• Exact Mass: 123.99255
• Monoisotopic Mass: 123.99254563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6